Dicarbonate
Cat. No. B1257347
M. Wt: 104.02 g/mol
InChI Key: ZFTFAPZRGNKQPU-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US05084529
Procedure details
The dialkyl pyrocarbonates may be prepared by reacting alkali metal alkyl carbonate, e.g., sodium ethyl carbonate, with alkyl halocarbonate, e.g., ethyl chlorocarbonate (ethyl chloroformate). The alkyl groups of the alkyl carbonate and halocarbonate are chosen to correspond to the alkyl group desired for the pyrocarbonate. For example, sodium ethoxide, which can be prepared by dissolving sodium metal in toluene solution of ethyl alcohol, is carbonated with carbon dioxide to prepare sodium ethyl carbonate. Thereafter, the sodium ethyl carbonate is reacted with ethyl chloroformate to form diethyl pyrocarbonate and sodium chloride. The chloride salt is filtered and the pyrocarbonate recovered by distillation.
Name
sodium ethyl carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
sodium ethyl carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
dialkyl pyrocarbonates
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
alkali metal alkyl carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
sodium ethyl carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
alkyl halocarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
ethyl chlorocarbonate (ethyl chloroformate)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
alkyl carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
[Compound]
Name
halocarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
Name
Identifiers
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REACTION_CXSMILES
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[C:1](=[O:6])([O-:5])[O:2][CH2:3][CH3:4].[Na+:7].C(OC([O-])=O)(=O)[O-].[O-]CC.[Na+].[Na].C(=O)=O.[Cl:23][C:24]([O:26][CH2:27][CH3:28])=[O:25]>C1(C)C=CC=CC=1.C(O)C>[C:1]([O:5][C:24]([O:26][CH2:27][CH3:28])=[O:25])(=[O:6])[O:2][CH2:3][CH3:4].[Cl-:23].[Na+:7] |f:0.1,3.4,11.12,^1:18|
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Inputs
Step One
|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
|
[O-]CC.[Na+]
|
Step Two
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
[Na]
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Name
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Quantity
|
0 (± 1) mol
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Type
|
solvent
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Smiles
|
C1(=CC=CC=C1)C
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Name
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
C(C)O
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Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(=O)=O
|
Step Four
|
Name
|
sodium ethyl carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(OCC)([O-])=O.[Na+]
|
Step Five
|
Name
|
sodium ethyl carbonate
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(OCC)([O-])=O.[Na+]
|
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
ClC(=O)OCC
|
Step Six
[Compound]
|
Name
|
dialkyl pyrocarbonates
|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
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Step Seven
[Compound]
|
Name
|
alkali metal alkyl carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Eight
|
Name
|
sodium ethyl carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(OCC)([O-])=O.[Na+]
|
Step Nine
[Compound]
|
Name
|
alkyl halocarbonate
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
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Step Ten
[Compound]
|
Name
|
ethyl chlorocarbonate (ethyl chloroformate)
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
|
Step Eleven
[Compound]
|
Name
|
alkyl carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Twelve
[Compound]
|
Name
|
halocarbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Thirteen
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
C([O-])(=O)OC(=O)[O-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
C(OCC)(=O)OC(=O)OCC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[Cl-].[Na+]
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
